Cas no 1019603-78-1 (N-(5-chloro-2-methoxyphenyl)thiolan-3-amine)

• Product Name: N-(5-chloro-2-methoxyphenyl)thiolan-3-amine
• CAS No: 1019603-78-1
• MF: C₁₁H₁₄ClNOS
• MW: 243.752960681915
• CID: 5205211
• PubChem ID: 43193326
• Update Time: 2025-11-02

N-(5-chloro-2-methoxyphenyl)thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, N-(5-chloro-2-methoxyphenyl)tetrahydro-
• n-(5-Chloro-2-methoxyphenyl)tetrahydrothiophen-3-amine
• N-(5-chloro-2-methoxyphenyl)thiolan-3-amine

• Inchi： 1S/C11H14ClNOS/c1-14-11-3-2-8(12)6-10(11)13-9-4-5-15-7-9/h2-3,6,9,13H,4-5,7H2,1H3
• InChI Key： WBBUPELZVPGYGN-UHFFFAOYSA-N
• SMILES： N(C1CSCC1)C1C=C(Cl)C=CC=1OC

Additional information on N-(5-chloro-2-methoxyphenyl)thiolan-3-amine

N-(5-chloro-2-methoxyphenyl)thiolan-3-amine (CAS No. 1019603-78-1): A Comprehensive Overview

N-(5-chloro-2-methoxyphenyl)thiolan-3-amine (CAS No. 1019603-78-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, which features a thiolane ring attached to a chlorinated methoxyphenyl group, represents an interesting area of research for chemists and material scientists alike.

The molecular structure of N-(5-chloro-2-methoxyphenyl)thiolan-3-amine combines several functional groups that contribute to its distinctive properties. The presence of both chloro and methoxy substituents on the aromatic ring, along with the thiolane moiety, creates a molecule with particular electronic characteristics that make it valuable for various synthetic applications. Researchers have been particularly interested in how these structural elements influence the compound's reactivity and potential biological activity.

Recent studies have explored the use of 1019603-78-1 as a building block in pharmaceutical research. While not itself a drug candidate, this compound serves as an important intermediate in the synthesis of more complex molecules. Its structural features make it particularly useful for creating compounds that might interact with biological systems in specific ways. The scientific community continues to investigate its potential in drug discovery programs, especially in areas targeting neurological and metabolic disorders.

In material science applications, N-(5-chloro-2-methoxyphenyl)thiolan-3-amine has shown promise as a component in advanced materials. Its ability to form stable complexes with various metals has led to investigations into its use in catalytic systems and as a ligand in coordination chemistry. These properties align well with current industry trends toward developing more efficient and selective catalysts for green chemistry applications.

The synthesis of CAS 1019603-78-1 typically involves multi-step organic reactions that carefully control the introduction of each functional group. Modern synthetic approaches emphasize atom economy and reduced environmental impact, reflecting the growing importance of sustainable chemistry practices. Researchers have developed several optimized routes to produce this compound with high yield and purity, making it more accessible for various applications.

Analytical characterization of N-(5-chloro-2-methoxyphenyl)thiolan-3-amine employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are crucial for its reliable use in research and development. The availability of comprehensive analytical data for this substance has facilitated its adoption in various scientific studies.

From a commercial perspective, the demand for 1019603-78-1 has been steadily increasing as its potential applications become more apparent. Suppliers typically offer this compound in research quantities, with purity levels suitable for laboratory use. The market for such specialized intermediates continues to grow, particularly in regions with strong pharmaceutical and materials science research sectors.

Safety considerations for handling N-(5-chloro-2-methoxyphenyl)thiolan-3-amine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this substance. Material safety data sheets provide detailed information about its handling, storage, and disposal requirements.

The future research directions for CAS 1019603-78-1 appear promising, with several academic and industrial groups investigating its derivatives and applications. Current trends in chemical research suggest growing interest in structurally similar compounds that might offer improved properties or novel functionalities. This aligns with broader scientific efforts to develop new materials and bioactive molecules that address contemporary challenges in health and technology.

For researchers seeking information about N-(5-chloro-2-methoxyphenyl)thiolan-3-amine, numerous scientific databases and publications contain valuable data. The compound's unique identifier (1019603-78-1) serves as a reliable search term for locating relevant studies and commercial sources. As interest in this chemical entity grows, we can expect to see more publications and patents referencing its use and derivatives.

In conclusion, N-(5-chloro-2-methoxyphenyl)thiolan-3-amine (CAS No. 1019603-78-1) represents an interesting and potentially valuable compound in modern chemistry. Its distinctive structure and properties make it a subject of ongoing research across multiple disciplines. As scientific understanding of this molecule deepens, its applications in pharmaceuticals, materials science, and other fields will likely continue to expand, making it a compound worth watching in the coming years.